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Compound of Interest

Compound Name: Phortress

Cat. No.: B1677703

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Phortress (CAS No.: 328087-38-3), a prodrug of the antitumor agent 5F 203. Adherence to
these procedures is critical to ensure personnel safety and environmental protection.
Phortress is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1].

Quantitative Data Summary

The following table summarizes key quantitative data for Phortress. This information is
essential for risk assessment and the implementation of appropriate safety measures during
handling and disposal.
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Property Value Reference
Molecular Formula C20H25CI2FN40OS [1]
Molecular Weight 459.405 g/mol [1]
CAS Number 328087-38-3 [1]

Acute Oral Toxicity (Category )
H302: Harmful if swallowed

4)

Acute Aquatic Toxicity ) o
H400: Very toxic to aquatic life

(Category 1)

Chronic Aquatic Toxicity H410: Very toxic to aquatic life

(Category 1) with long lasting effects

Solubility Soluble to 100 mM in DMSO

-20°C (powder) or -80°C (in

Storage Temperature
solvent)

Experimental Protocols: Safe Handling and Disposal

The primary disposal method for Phortress is through an approved hazardous waste disposal
plant. The following protocols detail the necessary steps for safe handling, spill management,
and preparation for final disposal.

2.1. Personal Protective Equipment (PPE)

Before handling Phortress, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile).
« Body Protection: A lab coat, long-sleeved shirt, and long pants.

» Respiratory Protection: A NIOSH-approved respirator may be necessary if working with the
powder outside of a certified chemical fume hood.
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2.2. Waste Segregation and Collection
Proper segregation of waste is the first step in the disposal process.

e Solid Waste: Collect all Phortress-contaminated solid waste, including unused powder,
contaminated lab consumables (e.qg., pipette tips, microfuge tubes, gloves, and absorbent
paper), in a dedicated, clearly labeled, and sealed container.

o Liquid Waste: Collect all Phortress-contaminated liquid waste, such as solutions in organic
solvents (e.g., DMSO), in a separate, compatible, and clearly labeled hazardous waste
container. Do not mix with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

o Sharps Waste: Any sharps (e.g., needles, scalpels) contaminated with Phortress should be
disposed of in a designated, puncture-proof sharps container for hazardous chemical waste.

2.3. Spill Management Protocol
In the event of a Phortress spill, follow these steps:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area if necessary. Restrict access to the spill site.

o Assess the Spill: Determine the extent of the spill. For large spills, or if you are unsure how
to proceed, contact your institution's EHS department immediately.

e Containment and Cleanup (for small spills):
o Ensure proper PPE is worn.

o Use an appropriate absorbent material (e.g., chemical absorbent pads or granules) to
contain and clean up the spill.

o Carefully collect the contaminated absorbent material and any contaminated debris.

o Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water.
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e Disposal: Place all contaminated cleanup materials into the designated hazardous waste

container for Phortress solids.
2.4. Final Disposal Procedure
All waste streams containing Phortress must be disposed of as hazardous waste.

o Labeling: Ensure all waste containers are accurately and clearly labeled with the contents
("Hazardous Waste: Phortress"), the associated hazards (e.g., "Toxic," "Harmful if
Swallowed," "Hazardous to the Aquatic Environment"), and the date.

o Storage: Store the sealed waste containers in a designated, secure, and well-ventilated
area, away from incompatible materials such as strong acids, alkalis, and strong
oxidizing/reducing agents, while awaiting pickup.

» Arrangement for Pickup: Contact your institution's EHS department or a certified hazardous
waste management company to arrange for the collection and disposal of the Phortress
waste. All disposal must be in accordance with local, state, and federal regulations.

Mandatory Visualizations
3.1. Phortress Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of Phortress

waste in a laboratory setting.
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Caption: Workflow for the safe segregation, collection, and disposal of Phortress waste.

3.2. Phortress Spill Response Logic

This diagram outlines the logical decision-making process for responding to a Phortress spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677703#phortress-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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